Cas no 2228333-56-8 (1-(1H-indazol-3-yl)prop-2-en-1-ol)

• Product Name: 1-(1H-indazol-3-yl)prop-2-en-1-ol
• CAS No: 2228333-56-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5865945
• PubChem ID: 69340239
• Update Time: 2025-11-01

1-(1H-indazol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-3-yl)prop-2-en-1-ol
• 2228333-56-8
• SCHEMBL5171519
• EN300-1804270

• Inchi： 1S/C10H10N2O/c1-2-9(13)10-7-5-3-4-6-8(7)11-12-10/h2-6,9,13H,1H2,(H,11,12)
• InChI Key： PLQSLRVBHQDZSU-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-indazol-3-yl)prop-2-en-1-ol

Comprehensive Overview of 1-(1H-indazol-3-yl)prop-2-en-1-ol (CAS No. 2228333-56-8)

1-(1H-indazol-3-yl)prop-2-en-1-ol (CAS No. 2228333-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an indazole core linked to a propenol group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

The molecular structure of 1-(1H-indazol-3-yl)prop-2-en-1-ol combines a heterocyclic indazole moiety with an unsaturated alcohol, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to cell proliferation and apoptosis. These properties have led to its exploration in oncology research, where it is being investigated as a precursor for novel small-molecule drugs.

In the context of green chemistry, 1-(1H-indazol-3-yl)prop-2-en-1-ol has also been evaluated for its synthetic efficiency and environmental impact. With growing demand for sustainable synthesis methods, this compound’s potential for scalable production using catalytic processes is a key area of focus. Researchers are optimizing routes to minimize waste and energy consumption, addressing broader industrial concerns about carbon footprint reduction.

From a biochemical perspective, the compound’s electrophilic and nucleophilic sites enable diverse functionalization, making it adaptable for structure-activity relationship (SAR) studies. Its relevance to neurodegenerative disease research has also emerged, with preliminary data suggesting interactions with protein aggregates. This aligns with rising interest in Alzheimer’s and Parkinson’s therapeutics, where heterocyclic compounds play a pivotal role.

The commercial availability of 1-(1H-indazol-3-yl)prop-2-en-1-ol (CAS No. 2228333-56-8) through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Quality control metrics, such as HPLC purity and NMR validation, are critical for ensuring reproducibility in studies. As the demand for high-purity intermediates grows, suppliers are emphasizing batch-to-batch consistency, a topic frequently searched by procurement professionals.

In summary, 1-(1H-indazol-3-yl)prop-2-en-1-ol represents a multifaceted compound with expanding applications in drug development and material science. Its integration into cutting-edge research underscores the importance of molecular diversity in addressing global health challenges. Future directions may include computational modeling to predict its interactions with biological targets, a trend increasingly popular in AI-driven drug design.